3-Cyclobutylisoxazole-4-carboxylic acid

• IUPAC Name: 3-cyclobutyl-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C8H9NO3/c10-8(11)6-4-12-9-7(6)5-2-1-3-5/h4-5H,1-3H2,(H,10,11)
• InChI Key: OKFIXAGANPHTLB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=NOC=C2C(=O)O
• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• CAS RN: 1368343-29-6

Description

3-Cyclobutylisoxazole-4-carboxylic acid is an organic compound with the molecular formula C8H9NO3 and a molecular weight of 167.16. It is used in various fields of research and industry.

Molecular Structure Analysis

The molecular structure of this compound consists of a cyclobutyl group attached to an isoxazole ring, which is further connected to a carboxylic acid group. The isoxazole ring is a five-membered ring with two heteroatoms, one oxygen and one nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight (167.16) and its molecular formula (C8H9NO3). Other properties such as boiling point, melting point, and density are not specified.

Scientific Research Applications

1. Synthetic Chemistry

3-Cyclobutylisoxazole-4-carboxylic acid and related compounds are significant in synthetic chemistry. For example, Conti et al. (2007) describe a stereoselective synthesis of a constrained analogue of aspartic acid, showcasing the use of similar structures in synthesizing complex amino acids (Conti et al., 2007). Moreover, Ballatore et al. (2011) explore the use of cyclopentane-1,3-diones, chemically related to this compound, as novel isosteres for carboxylic acid, demonstrating their application in drug design (Ballatore et al., 2011).

2. Medicinal and Biological Sciences

The compound is also important in the field of medicinal and biological sciences. Marandi (2018) discusses the synthesis of 3-(cyclohexylamino)-2-arylimidazo[1,2-a]pyridine-8-carboxylic acids, related to this compound, highlighting their potential in these sciences (Marandi, 2018).

3. Peptide Mimetics

Jones et al. (2000) focus on the preparation of 3-(1-aminoalkyl)isoxazole-4-carboxylic acid as peptide bond replacements, indicating the utility of such compounds in developing peptide mimetics (Jones et al., 2000).

4. Heterocyclic Compound Synthesis

Vitale and Scilimati (2013) emphasize the role of isoxazoles, such as this compound, in the synthesis of heterocyclic compounds, which are crucial in various applications, including drug development (Vitale & Scilimati, 2013).

Mechanism of Action

Target of Action

The primary target of 3-Cyclobutylisoxazole-4-carboxylic acid is L-lactate dehydrogenase . This enzyme plays a crucial role in the conversion of lactate to pyruvate in the body, a key step in the metabolic pathway.

Mode of Action

It is believed to interact with its target, l-lactate dehydrogenase, and potentially inhibit its activity . This interaction could lead to changes in the metabolic processes in the body.

Biochemical Pathways

The compound’s interaction with L-lactate dehydrogenase affects the lactate metabolism pathway . By potentially inhibiting the activity of this enzyme, the conversion of lactate to pyruvate may be affected, leading to downstream effects on energy production and other metabolic processes.

Result of Action

The molecular and cellular effects of this compound’s action would depend on its interaction with L-lactate dehydrogenase and the subsequent changes in metabolic processes . These effects could potentially alter energy production and other related processes in the body.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interaction with its target .